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Compound of Interest

Compound Name: Boc-D-Arg(Pbf)-OH

Cat. No.: B558569

For Researchers, Scientists, and Drug Development Professionals

Boc-D-Arg(Pbf)-OH, a cornerstone in solid-phase peptide synthesis, demands careful
handling to ensure laboratory safety and experimental integrity. This in-depth technical guide
provides a comprehensive overview of its safety data and essential handling precautions,
tailored for professionals in research and drug development.

Section 1: Chemical and Physical Properties

Boc-D-Arg(Pbf)-OH is a white to off-white powder.[1] It is an amino acid derivative commonly
utilized in peptide synthesis.[1][2] Key identifiers and properties are summarized below.

Identifier Value

CAS Number 186698-61-3[1]

Molecular Formula C24H38N407S[3][4][5]

Molecular Weight 526.65 g/mol [3][4][5]

Appearance White to off-white solid/powder[1][2]

- Sparingly soluble in water.[1] Soluble in DMSO
Solubility ] ) )
(200 mg/mL with ultrasonic assistance).[2]
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Section 2: Safety and Hazard Information

While many sources do not classify Boc-D-Arg(Pbf)-OH as a hazardous substance under
GHS criteria, it is prudent to handle it with care, as it may cause skin and eye irritation.[1][6]

GHS Classification

There is no uniform GHS classification for this compound. Some reports indicate it does not
meet the criteria for a hazardous substance, while others suggest it may be an irritant.[6]

Potential Health Effects

 Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.
e Skin Contact: May cause skin irritation.
o Eye Contact: May cause eye irritation.[1]

 Ingestion: May be harmful if swallowed.

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[3][7]

Skin Contact Wash off with soap and plenty of water.[3][7]

Flush eyes with water as a precaution. Remove
Eye Contact contact lenses if present and easy to do.
Continue rinsing.[3][7]

) Rinse mouth with water. Never give anything by
Ingestion .
mouth to an unconscious person.[3][7]

Section 3: Handling and Storage Protocols
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Proper handling and storage are critical to maintain the chemical's integrity and prevent

exposure.

Personal Protective Equipment (PPE)

PPE Category

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.

Skin Protection

Wear protective gloves (e.g., nitrile rubber).

Respiratory Protection

Use a dust mask or respirator if handling large

guantities or if dust is generated.

Body Protection

Wear a laboratory coat.

Handling Procedures

¢ Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Provide appropriate exhaust ventilation at places where dust is formed.[7]

Keep away from heat and sources of ignition.[8]

Storage Conditions

Parameter Recommended Condition
Store in a cool, dry place.[1] Recommended
Temperature o
storage is in a freezer at or below -20°C.[9]
] Keep the container tightly closed in a dry and
Container

well-ventilated place.[7][8]

Incompatibilities

Avoid strong oxidizing agents.
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Section 4: Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, wear appropriate PPE. For small spills, use appropriate tools to put the
spilled solid in a convenient waste disposal container. For large spills, shovel the material into a
suitable container for disposal.[8] Avoid generating dust.

Disposal Considerations

Dispose of waste material in accordance with federal, state, and local environmental control
regulations.[8]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][7]

e Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides
(NOx), and sulfur oxides.[3][7]

» Fire-Fighting Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.[7]

Section 6: Experimental Workflow and Hazard
Mitigation

The following diagrams illustrate a standard workflow for handling chemical reagents like Boc-
D-Arg(Pbf)-OH and the logical approach to hazard mitigation.
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Caption: General laboratory workflow for Boc-D-Arg(Pbf)-OH.
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Caption: Hazard mitigation strategy for Boc-D-Arg(Pbf)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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